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Compound of Interest

Compound Name:
Catechol

bis(trifluoromethanesulfonate)

Cat. No.: B095538 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Catechol bis(trifluoromethanesulfonate), also known as Catechol Ditriflate. The procedures

outlined below are designed for researchers, scientists, and drug development professionals

who handle this reactive chemical. Adherence to these guidelines is critical for ensuring

personal safety and environmental compliance.

Hazard Assessment and Chemical Profile
Catechol bis(trifluoromethanesulfonate) (CAS No: 17763-91-6) is a corrosive solid that

poses significant health and safety risks.[1][2] Understanding its chemical nature is the

foundation of its safe handling and disposal.

Key Hazards:

Corrosivity: It is corrosive to metals and causes severe skin burns and eye damage.[1][3]

Reactivity: As a triflate, it is an excellent leaving group, making the compound highly reactive

in nucleophilic substitution reactions.[4] It should be treated as a reactive chemical, requiring

careful handling to prevent uncontrolled reactions.[5][6]

Hydrolysis: Aryl triflates can undergo hydrolysis, particularly under basic conditions, to form

phenols (in this case, catechol) and triflic acid.[7][8][9] Triflic acid is a superacid, and its

formation during disposal must be managed.[4]
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Chemical Properties Summary:

Property Value Source(s)

Molecular Formula C8H4F6O6S2 [1][10]

Molecular Weight 374.23 g/mol [10]

Appearance
White to almost white powder

or crystal
[1]

Melting Point 35-40 °C (95-104 °F) [10]

Boiling Point 92-95 °C at 1 mmHg [10]

UN Number 3261 [1]

Hazard Class 8 (Corrosive) [1]

Personal Protective Equipment (PPE) and Safety
Precautions
A robust defense against exposure is non-negotiable. The following PPE is mandatory when

handling or disposing of Catechol bis(trifluoromethanesulfonate) and its associated waste.

Eye and Face Protection: Chemical splash goggles and a face shield are essential to protect

against splashes.[6][11]

Hand Protection: Wear chemical-resistant gloves, such as nitrile rubber. Always check the

glove manufacturer's compatibility chart.

Body Protection: A flame-resistant lab coat, worn fully buttoned, and closed-toe shoes are

required.[12][13] Do not wear synthetic clothing.[12]

Work Area: All handling and disposal procedures must be conducted within a certified

chemical fume hood to prevent inhalation of dust or vapors.[6][14] Never work alone when

handling highly reactive chemicals.[12]

Disposal Workflow: A Step-by-Step Protocol
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On-site neutralization by researchers is not recommended due to the compound's reactivity

and the potential for uncontrolled reactions.[14] The standard and required procedure is

disposal through a licensed environmental waste management company.[1][3]
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Step 1: Waste Segregation & Collection

Step 2: Waste Containerization

Step 3: Labeling and Storage

Step 4: Professional Disposal

Identify all contaminated materials:
- Unreacted reagent
- Reaction mixtures

- Solvents
- Contaminated consumables
 (e.g., pipette tips, glassware)

Select a designated, compatible
hazardous waste container.

(e.g., glass or polyethylene-lined)

Collect

Ensure container is clean, dry,
and has a secure, sealing lid.

Place all segregated waste
into the container.

Label the container clearly:
'Hazardous Waste - Corrosive Solid'

'Catechol bis(trifluoromethanesulfonate)'

Seal & Label

Store the sealed container in a
designated, secure, and well-ventilated

secondary containment area.

Arrange for pickup by your institution's
Environmental Health and Safety (EHS)

office or a licensed hazardous
waste disposal contractor.

Schedule Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Catechol bis(trifluoromethanesulfonate) waste.
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Experimental Protocol: Waste Segregation and Collection

Waste Identification: All materials that have come into contact with Catechol
bis(trifluoromethanesulfonate) must be treated as hazardous waste. This includes:

Residual or excess reagent.

Reaction mixtures containing the compound.

Solvents used to rinse glassware.

Contaminated consumables such as weighing paper, pipette tips, gloves, and

chromatography materials.

Container Selection:

Use a designated hazardous waste container that is compatible with corrosive materials. A

glass bottle with a screw cap or a polyethylene-lined drum is often suitable.[1]

Ensure the container is clean and dry before adding waste to prevent unintended

reactions.

Waste Accumulation:

Carefully transfer all identified waste into the designated container.

Do not mix this waste with other incompatible waste streams.[15] For instance, avoid

mixing with strong bases or oxidizing agents.[14]

Keep the container securely closed when not actively adding waste.

Labeling:

Properly label the container with "Hazardous Waste."

Clearly list the contents, including "Catechol bis(trifluoromethanesulfonate)" and any

solvents present.
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Indicate the hazards: "Corrosive" and "Reactive."

Storage and Disposal:

Store the sealed container in a designated satellite accumulation area or central

hazardous waste storage facility, following your institution's and EPA's guidelines.[16]

Arrange for disposal through your institution's Environmental Health & Safety (EHS)

department, which will coordinate with a licensed hazardous waste management

company.[16][17]

Emergency Procedures: Spills and Exposures
Accidents require immediate and correct responses to mitigate harm.

Spill Response:

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, using the fume hood.

Contain: For small spills, use an inert absorbent material like vermiculite or sand to contain

the spill. Do not use combustible materials like paper towels as the primary absorbent.[14]

Collect: Carefully sweep the absorbed material into a designated hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone), collecting all

cleaning materials as hazardous waste. Follow with a soap and water wash.[14]

Report: Report all spills to your institution's EHS department. For large spills, evacuate

immediately and contact your emergency response team.

Caption: Decision tree for responding to a Catechol bis(trifluoromethanesulfonate) spill.

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.
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Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do.[1] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Regulatory Compliance
Disposal of this chemical is regulated under the Resource Conservation and Recovery Act

(RCRA).[17][18] Your institution is considered a hazardous waste generator and must comply

with EPA regulations regarding waste identification, management, and disposal.[18][19] Always

consult your institution's specific policies and your EHS department for guidance on hazardous

waste management.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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